Cas no 6297-32-1 ( )

  structure
  structure
Product Name: 
CAS No:6297-32-1
MF:C6H13N3S
MW:159.252519369125
CID:958429
PubChem ID:3034492
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(dimethylamino)-3-prop-2-enylthiourea
    • 4-Allyl-1,1-dimethylthiosemicarbazide
    • 1,1-Dimethyl-4-allyl-thiosemicarbazid
    • 4-Allyl-1,1-dimethyl-3-thiosemicarbazide
    • Semicarbazide,4-allyl-1,1-dimethyl-3-thio
    • WLN: 1U2MYUS&4-Allyl-1,1-dimethyl-thiosemicarbazid
    • 43A5S2GC8G
    • 2,2-DIMETHYL-N-2-PROPEN-1-YLHYDRAZINECARBOTHIOAMIDE
    • HYDRAZINECARBOTHIOAMIDE, 2,2-DIMETHYL-N-2-PROPEN-1-YL-
    • NSC 17312
    • AKOS024382420
    • BRN 1760493
    • Semicarbazide, 4-allyl-1,1-dimethyl-3-thio-
    • UNII-43A5S2GC8G
    • 6297-32-1
    • WLN: 1U2MYUS&MN1&1
    • Hydrazinecarbothioamide, 2,2-dimethyl-N-2-propenyl-
    • NSC-17312
    • NSC17312
    • DTXSID80212169
    • Semicarbazide,1-dimethyl-3-thio-
    •  
    • Inchi: 1S/C6H13N3S/c1-4-5-7-6(10)8-9(2)3/h4H,1,5H2,2-3H3,(H2,7,8,10)
    • InChI Key: FAMIEALNJSAQER-UHFFFAOYSA-N
    • SMILES: S=C(NCC=C)NN(C)C

Computed Properties

  • Exact Mass: 159.08300
  • Monoisotopic Mass: 159.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • Density: 1.043
  • Boiling Point: 201.4°C at 760 mmHg
  • Flash Point: 75.6°C
  • Refractive Index: 1.538
  • PSA: 59.39000
  • LogP: 0.89490
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